2-Hydroxy-6-methyl-3-nitropyridine
Cat. No. B185662
M. Wt: 154.12 g/mol
InChI Key: YVYDGIGILRUPED-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04131677
Procedure details
A solution of 24 g. of 2-amino-6-methyl-3-nitropyridine in 25 ml. of concentrated sulfuric acid and 380 ml. of water was cooled to 0° C. and treated with 11 g. of sodium nitrite in 25 ml. of water. The temperature spontaneously rose to 45° C. After cooling, the precipitate of 6-methyl-3-nitro-2-pyridone was collected (m.p. 222°-223° C.) and used directly in the next step.
Identifiers
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REACTION_CXSMILES
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N[C:2]1[C:7]([N+:8]([O-:10])=[O:9])=[CH:6][CH:5]=[C:4]([CH3:11])[N:3]=1.S(=O)(=O)(O)[OH:13].N([O-])=O.[Na+]>O>[CH3:11][C:4]1[NH:3][C:2](=[O:13])[C:7]([N+:8]([O-:10])=[O:9])=[CH:6][CH:5]=1 |f:2.3|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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NC1=NC(=CC=C1[N+](=O)[O-])C
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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S(O)(O)(=O)=O
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N(=O)[O-].[Na+]
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Step Five
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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treated with 11 g
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CUSTOM
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Type
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CUSTOM
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Details
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spontaneously rose to 45° C
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling
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CUSTOM
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Type
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CUSTOM
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Details
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the precipitate of 6-methyl-3-nitro-2-pyridone was collected (m.p. 222°-223° C.)
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Outcomes
Product
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Name
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Type
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Smiles
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CC1=CC=C(C(N1)=O)[N+](=O)[O-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
